3,3'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]bis-1H-indole

• IUPAC Name: 3-[1H-indol-3-yl-(6-nitro-1,3-benzodioxol-5-yl)methyl]-1H-indole
• InChI: InChI=1S/C24H17N3O4/c28-27(29)21-10-23-22(30-13-31-23)9-16(21)24(17-11-25-19-7-3-1-5-14(17)19)18-12-26-20-8-4-2-6-15(18)20/h1-12,24-26H,13H2
• InChI Key: PWDLNQFCFFTVFI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C(C3=CNC4=CC=CC=C43)C5=CNC6=CC=CC=C65)[N+](=O)[O-]
• Molecular Formula: C24H17N3O4
• Molecular Weight: 411.4 g/mol

Description

3,3'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]bis-1H-indole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzodioxolyl-indole derivative that has been synthesized using various methods. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Scientific Research Applications

Environmental and Health Impacts of Nitro Aromatic Compounds

Nitro aromatic compounds, such as nitrobenzene, are known for their widespread industrial use and environmental presence. Studies have focused on their genotoxicity, mutagenicity, and potential carcinogenic effects. For instance, the carcinogenicity and mutagenicity of nitro aromatic hydrocarbons, including their role in inducing lung cancer through exposure to particulate pollutants, have been extensively documented (Tokiwa et al., 1994). This research area highlights the importance of understanding the environmental and health impacts of nitro aromatic compounds, which could extend to the specific compound due to its nitro group and aromatic rings.

Pharmacokinetics and Chemotherapy Applications

The pharmacokinetics and therapeutic applications of nitrosoureas, a class of chemotherapeutic agents, offer another relevant area of research. Nitrosoureas, such as carmustine, have been studied for their ability to cross the blood-brain barrier and treat brain tumors. Investigations into the pharmacokinetics of these compounds in human brain tumors using positron emission tomography (PET) have provided insights into their therapeutic potential and mechanisms of action (Diksic et al., 1984). The structural features and reactivity of "3,3'-[(6-nitro-1,3-benzodioxol-5-yl)methylene]bis-1H-indole" may align with those of nitrosoureas, suggesting potential applications in drug development and chemotherapy.